Cas no 72050-69-2 (Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-)

• Product Name: Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
• CAS No: 72050-69-2
• MF: C₂₈H₄₈O₅
• MW: 464.677729606628
• CID: 548802
• PubChem ID: 13039049
• Update Time: 2025-04-19

Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)- Chemical and Physical Properties

Names and Identifiers

• Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
• 22,23,24-Trisepicastasterone
• 22S,23S-EPICASTASTERONE
• TRIS-EPICASTASTERONE
• EPICASTASTERONE
• SCHEMBL10387110
• 72050-69-2

• Inchi： 1S/C28H48O5/c1-14(2)15(3)25(32)26(33)16(4)18-7-8-19-17-11-22(29)21-12-23(30)24(31)13-28(21,6)20(17)9-10-27(18,19)5/h14-21,23-26,30-33H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,23+,24-,25+,26+,27-,28-/m1/s1
• InChI Key： VYUIKSFYFRVQLF-RYTXDZBGSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)[C@@H]([C@H]([C@H](C)C(C)C)O)O)CC[C@H]32)[C@@]2(C)C[C@H]([C@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 464.35034
• Monoisotopic Mass: 464.35017463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99